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Compound of Interest

Compound Name: Noralfentanil

Cat. No.: B044681

Alfentanil is primarily metabolized in the liver by the cytochrome P450 (CYP) enzyme system,
specifically the CYP3A4 isoform. The main metabolic reactions are N-dealkylation and O-
demethylation. The major metabolite, noralfentanil, is formed through piperidine N-
dealkylation. This process renders the compound pharmacologically inactive.

Here is a diagram illustrating this metabolic conversion:
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Metabolic conversion of alfentanil to noralfentanil.

This diagram shows that the enzyme CYP3A4, primarily found in the liver, acts on alfentanil to
produce noralfentanil through N-dealkylation. This metabolic step is crucial for the clearance
of alfentanil from the body. Understanding this pathway is vital for predicting drug-drug
interactions and managing patient dosage, particularly when co-administering other drugs that
are also metabolized by, or inhibit, the CYP3A4 enzyme.

 To cite this document: BenchChem. [Metabolic Pathway of Alfentanil to Noralfentanil].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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